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Compound of Interest

Compound Name: Phloracetophenone

Cat. No.: B023981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of

phloracetophenone, with a specific focus on its melting point and stability. The information

contained herein is intended to support research, development, and quality control activities

involving this compound.

Physicochemical Properties of Phloracetophenone
Phloracetophenone, also known as 1-(2,4,6-trihydroxyphenyl)ethanone, is a naturally

occurring phenolic compound. It presents as an off-white to pale yellow solid and is soluble in

solvents such as dimethyl sulfoxide (DMSO) and methanol[1].

Melting Point
The melting point of phloracetophenone has been reported within a narrow range, indicating a

well-defined crystalline structure. The observed variations may be attributed to different

analytical methods or sample purity.
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Parameter Value Reference

Melting Point 224-226 °C [1]

Melting Point 219-221 °C [2][3]

Melting Point 219 °C [4]

Stability and Storage
The stability of phloracetophenone is crucial for its handling, storage, and application in

experimental and developmental settings. Proper storage conditions are essential to prevent

degradation and ensure the integrity of the compound over time.

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [5]

Powder 4°C 2 years [5]

In Solvent -80°C 2 years [5]

In Solvent -20°C 1 year [5][6]

It is recommended to store the compound in a tightly sealed container, protected from light and

moisture[7]. For solutions, it is advisable to prepare aliquots to avoid repeated freeze-thaw

cycles, which can compromise stability[5].

Experimental Protocols
The following sections detail standardized methodologies for the determination of melting point

and the assessment of chemical stability, which are applicable to phloracetophenone.

Determination of Melting Point
Objective: To determine the melting point range of a solid sample of phloracetophenone using

a digital melting point apparatus.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.usbio.net/biochemicals/019630/Phloracetophenone
https://en.wikipedia.org/wiki/2,4,6-Trihydroxyacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2333652.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/68073
https://www.benchchem.com/product/b023981?utm_src=pdf-body
https://www.medchemexpress.com/Phloracetophenone.html
https://www.medchemexpress.com/Phloracetophenone.html
https://www.medchemexpress.com/Phloracetophenone.html
https://www.medchemexpress.com/Phloracetophenone.html
https://www.selleckchem.com/products/phloracetophenone.html
https://file.glpbio.com/quotepdf/sds.php?token=1IatXDt1Ne0f8cK1YxSoxz_P3C5CtDbTamNC9P-meG_1Kwhq9yfHOVZ8CzAZi5Tpxpp3NKwRPmW4MdGeziVUWXOjbxwrYTgFHsKRz4vFUWPL2oUAgtZ8WpjHMLkB4B9pc4pQQqMoJ8d6C
https://www.medchemexpress.com/Phloracetophenone.html
https://www.benchchem.com/product/b023981?utm_src=pdf-body
https://www.benchchem.com/product/b023981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Phloracetophenone sample

Capillary tubes (one end sealed)

Digital melting point apparatus

Spatula

Mortar and pestle (if sample needs to be powdered)

Procedure:

Sample Preparation: Ensure the phloracetophenone sample is a fine, dry powder. If

necessary, gently grind the crystalline sample using a mortar and pestle.

Capillary Tube Loading: Carefully pack the powdered sample into the open end of a capillary

tube to a height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a

hard surface to compact the sample.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating Rate: Set the initial heating rate to a rapid value to approach the expected melting

point quickly. Once the temperature is within 15-20°C of the expected melting point, reduce

the heating rate to 1-2°C per minute. A slow heating rate is critical for an accurate

determination.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (the onset of melting) and the temperature at which the

entire sample becomes a clear liquid (the completion of melting). This range represents the

melting point of the sample.

Replicate Analysis: For accuracy, repeat the measurement with two additional samples. The

average of the three determinations should be reported.
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Assessment of Chemical Stability
Objective: To evaluate the stability of phloracetophenone under various storage conditions

over a defined period.

Materials:

Phloracetophenone sample

Climate-controlled storage chambers (e.g., incubators, freezers)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Appropriate solvents (e.g., HPLC-grade methanol or acetonitrile)

Procedure:

Initial Analysis (Time Zero):

Accurately weigh a sample of phloracetophenone and dissolve it in a suitable solvent to

a known concentration.

Analyze the sample using a validated HPLC method to determine its initial purity. This will

serve as the baseline.

Sample Storage:

Aliquot the phloracetophenone powder into several vials.

Store the vials under different conditions, for example:

-20°C (control)

4°C
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Room temperature (e.g., 25°C)

Elevated temperature (e.g., 40°C)

Exposure to light at room temperature

Time-Point Analysis:

At predetermined time intervals (e.g., 1, 3, 6, 12, 24, and 36 months), retrieve one vial

from each storage condition.

Prepare a solution of the stored sample at the same concentration as the initial analysis.

Analyze the sample by HPLC using the same method as the initial analysis.

Data Analysis:

Compare the purity of the stored samples to the initial purity.

Calculate the percentage of degradation for each condition and time point.

Identify any new peaks in the chromatogram, which may indicate the formation of

degradation products.

Plot the purity of phloracetophenone as a function of time for each storage condition to

visualize the degradation kinetics.

Visualized Experimental Workflow
The following diagram illustrates a logical workflow for the physicochemical characterization

and stability assessment of phloracetophenone.
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Caption: Workflow for Physicochemical Analysis and Stability Testing.

This comprehensive guide provides essential information and standardized protocols for

researchers and professionals working with phloracetophenone. Adherence to these

methodologies will ensure the reliable and consistent use of this compound in scientific

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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